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Compound of Interest

Compound Name: Thermohexamine hydrochloride

Cat. No.: B15596650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Thermohexamine hydrochloride is a naturally occurring linear hexaamine polyamine isolated

from marine organisms, notably the sea urchin (Anthocidaris crassispina). As a member of the

long-chain polyamine family, it holds potential for investigation in various biological processes,

including cell growth, differentiation, and stress response. This technical guide provides a

comprehensive overview of the available information on Thermohexamine hydrochloride,

including its chemical identity, and outlines general experimental approaches for its study. Due

to the limited specific data on Thermohexamine itself, this guide also incorporates information

on analogous long-chain polyamines to provide a broader context for research and

development.

Chemical Identity
Based on its nomenclature and reported molecular formula, Thermohexamine is a linear

hexaamine with a distinctive arrangement of propylene and butylene chains separating the six

amino groups. The hydrochloride salt form enhances its stability and solubility in aqueous

solutions.
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A definitive CAS number for Thermohexamine hydrochloride is not readily available in public

databases, likely due to its status as a relatively rare, naturally occurring compound.

Based on the inferred structure, the systematic IUPAC name for the free base

(Thermohexamine) is:

N'-(3-aminopropyl)-N''-(3-aminopropyl)-N'''-(3-aminopropyl)spermidine

Or, more systematically:

N'-(4-aminobutyl)-N''-(3-aminopropyl)-N'''-(3-aminopropyl)propane-1,3-diamine

The structure of the free base is: H₂N-(CH₂)₃-NH-(CH₂)₃-NH-(CH₂)₃-NH-(CH₂)₃-NH-(CH₂)₄-NH₂

The hydrochloride salt would be formed by the protonation of the six nitrogen atoms.

Chemical Properties
Quantitative experimental data for Thermohexamine hydrochloride is scarce in the literature.

The following table summarizes its known and inferred properties.

Property Value Source

Molecular Formula C₁₆H₄₆Cl₆N₆
[Inferred from Hamana et al.,

1991]

Molecular Weight 535.29 g/mol [Calculated]

Appearance
White to off-white solid

(predicted)
-

Solubility Soluble in water (predicted) -

Structure Linear Hexaamine [Inferred]

Experimental Protocols
Specific experimental protocols for the isolation and analysis of Thermohexamine are not

extensively detailed in publicly available literature. However, general methods for polyamine

analysis can be readily adapted.
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Extraction and Purification from Marine Sources
A general workflow for the extraction of polyamines from biological samples, adaptable for

Thermohexamine, is as follows:

Figure 1: General workflow for polyamine extraction and analysis.

Methodology:

Homogenization: Biological tissue (e.g., sea urchin gonads) is homogenized in cold

perchloric acid (PCA) (typically 0.2-0.4 M).

Centrifugation: The homogenate is centrifuged at high speed (e.g., 10,000 x g for 30 minutes

at 4°C) to precipitate proteins and other macromolecules.

Supernatant Collection: The supernatant, containing the acid-soluble polyamines, is carefully

collected.

Derivatization: For HPLC analysis with fluorescence detection, the polyamines in the

supernatant are derivatized. Common derivatizing agents include dansyl chloride or benzoyl

chloride. This step is not necessary for detection by mass spectrometry.

HPLC Separation: The derivatized polyamine mixture is separated by reverse-phase HPLC.

A C18 column is typically used with a gradient elution of acetonitrile and water.

Detection and Quantification: Polyamines are detected by a fluorescence detector (for

dansylated or benzoylated derivatives) or a mass spectrometer. Quantification is achieved by

comparing the peak areas to those of known standards.

Chemical Synthesis
The chemical synthesis of Thermohexamine would likely involve a multi-step process of

sequential alkylation of amines with protected aminopropyl and aminobutyl halides or other

suitable electrophiles, followed by deprotection.

Biological Context and Potential Signaling
Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyamines are essential for a multitude of cellular processes. Long-chain polyamines like

Thermohexamine may have unique roles due to their increased charge and length, potentially

influencing DNA condensation, ion channel modulation, and protein synthesis more profoundly

than shorter polyamines like putrescine and spermidine.

General Polyamine Biosynthesis and Function
The biosynthesis of common polyamines is a well-characterized pathway. While the specific

biosynthetic route for Thermohexamine is unknown, it is likely derived from the precursor

spermidine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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